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Compound of Interest

Compound Name: Dblca

CAS No.: 74240-43-0

Cat. No.: B14453875

Get Quote

Proper chemical identification is the first and most critical step for ensuring laboratory safety

and proper disposal. The term "Dblca" does not correspond to a recognized chemical

substance in standard chemical databases or safety data sheets. It may be an internal

laboratory abbreviation, a trade name, or a typographical error.

Providing disposal procedures for an incorrectly identified substance can lead to dangerous

chemical reactions, environmental contamination, and serious health and safety risks.

To provide you with accurate and safe disposal procedures, please verify the exact chemical

name and its corresponding CAS (Chemical Abstracts Service) Number.

In the interest of demonstrating the depth of information that can be provided with a correct

chemical identifier, this document presents a detailed disposal and safety protocol for

Dichloroacetic Acid (DCA), a substance that "Dblca" could potentially be a typographical error

for.

Disclaimer: The following information is for
Dichloroacetic Acid (DCA) ONLY.
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Do not apply these procedures to any other substance unless you have definitively identified it

as Dichloroacetic Acid.

Dichloroacetic Acid (DCA): Proper Disposal and
Safe Handling Procedures
Dichloroacetic Acid (DCA) is a corrosive compound that is suspected of causing cancer and

may cause damage to organs through prolonged or repeated exposure.[1][2] It is also very

toxic to aquatic life with long-lasting effects.[1][2] Adherence to strict safety and disposal

protocols is essential.

Hazard Summary and Personal Protective Equipment
(PPE)
This table summarizes the primary hazards associated with Dichloroacetic Acid and the

required personal protective equipment for safe handling.
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Hazard Classification Description Required PPE

Acute Toxicity
Toxic in contact with skin. May

be harmful if swallowed.[1]

Impervious gloves, Chemical

resistant apron, Long sleeved

clothing.[1]

Corrosivity

Causes severe skin burns and

eye damage. May be corrosive

to metals.[1][2]

Tight sealing safety goggles,

Face protection shield.[1]

Carcinogenicity
Suspected of causing cancer.

[1][2]

Handle in a designated area,

use appropriate ventilation or

respiratory protection.[1]

Reproductive Toxicity

May damage fertility or the

unborn child. May cause harm

to breast-fed children.[1][2]

Obtain special instructions

before use. Avoid contact

during pregnancy/while

nursing.[1]

Organ Toxicity

May cause damage to organs

through prolonged or repeated

exposure.[1][2]

Use with adequate ventilation.

Do not breathe vapors or mist.

[1]

Environmental Hazard
Very toxic to aquatic life with

long lasting effects.[1][2]

Avoid release to the

environment.[2]

Experimental Protocol: Decontamination of DCA-
Contaminated Labware
This protocol outlines the steps for safely decontaminating glassware and equipment that has

come into contact with Dichloroacetic Acid.

Preparation:

Work within a certified chemical fume hood.

Ensure an eyewash station and safety shower are accessible.[1]
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Prepare a neutralization solution (e.g., a weak base like sodium bicarbonate solution) and

have it readily available.

Don all required PPE as specified in the table above.

Gross Decontamination:

If dealing with significant residual DCA, carefully rinse the contaminated item with a

suitable solvent (e.g., water, if compatible with the experimental procedure) into a

designated hazardous waste container.

Neutralization:

Immerse the labware in the prepared weak base solution.

Allow the labware to soak for a sufficient period to ensure complete neutralization of any

residual acid. Monitor for any signs of reaction (e.g., gas evolution) and proceed with

caution.

Final Cleaning:

After neutralization, wash the labware thoroughly with soap and water.

Rinse with deionized water.

Allow to air dry completely before reuse or storage.

Waste Disposal:

The initial solvent rinse and the neutralization solution must be disposed of as hazardous

waste.

Combine these wastes into a single, appropriately labeled, corrosive-resistant waste

container.[1]

Refer to the Waste Disposal Workflow below for detailed disposal steps.
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Logical Workflow for Dichloroacetic Acid (DCA) Waste
Disposal
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of DCA waste streams.
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Waste Assessment

Disposal Procedure

Empty Container Management

Start: DCA Waste Generated

Identify Waste Type:
- Pure DCA

- Contaminated Solids
- Aqueous Solution

Select Corrosive-Resistant
Waste Container

Is Container Empty?
(per Title 22, § 66261.7)

For Containers

Label Container:
'Hazardous Waste, Corrosive, Toxic'
+ Chemical Name & Concentration

Segregate from Incompatible Wastes
(e.g., Bases, Oxidizers)

Store in a Locked, Ventilated,
Secondary Containment Area

Arrange for Pickup by
Approved Waste Disposal Plant

No

Triple Rinse with
Appropriate Solvent

Yes

Collect Rinsate as
Hazardous Waste

Dispose of Rinsed Container as
Non-Hazardous Waste (if permitted)

Click to download full resolution via product page

Caption: Workflow for the safe segregation and disposal of Dichloroacetic Acid (DCA) waste.
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This comprehensive guide for Dichloroacetic Acid (DCA) is provided as an example. For the

substance you have designated as "Dblca," please provide the full chemical name and CAS

number to receive an accurate and actionable safety and disposal plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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